4-(4-Fluorophenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-(4-fluorophenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C13H8FNO4/c14-10-4-1-8(2-5-10)9-3-6-11(13(16)17)12(7-9)15(18)19/h1-7H,(H,16,17)
• InChI Key: JMMQMFGFGFLREH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])F
• Molecular Formula: C13H8FNO4
• DSSTOX Substance ID: DTXSID30673408
• Molecular Weight: 261.20 g/mol
• CAS RN: 669002-37-3

Description

4-(4-Fluorophenyl)-2-nitrobenzoic acid (4-FPNBA) is a synthetic organic compound with a wide range of applications in scientific research. It is a white crystalline solid with a molecular weight of 230.13 g/mol and a melting point of 109-110 °C. 4-FPNBA has been used in a variety of research fields, including biochemistry, physiology, and pharmacology.

Mechanism of Action

4-(4-Fluorophenyl)-2-nitrobenzoic acid, 95% is a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. It is thought to act by blocking the active site of the enzyme, thus preventing the formation of prostaglandins. 4-(4-Fluorophenyl)-2-nitrobenzoic acid, 95% has also been shown to inhibit the activity of other enzymes, such as 5-lipoxygenase and cyclooxygenase-1 (COX-1).
Biochemical and Physiological Effects
4-(4-Fluorophenyl)-2-nitrobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain. It has also been shown to inhibit the activity of enzymes involved in signal transduction pathways, as well as to inhibit the activity of enzymes involved in the metabolism of drugs. In addition, 4-(4-Fluorophenyl)-2-nitrobenzoic acid, 95% has been shown to inhibit the activity of enzymes involved in the metabolism of environmental pollutants.

Advantages and Limitations for Lab Experiments

4-(4-Fluorophenyl)-2-nitrobenzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and is readily available from chemical suppliers. It is also a relatively stable compound, and is not easily degraded by light or heat. However, 4-(4-Fluorophenyl)-2-nitrobenzoic acid, 95% is a potent inhibitor of enzymes, and as such, it can interfere with the activity of enzymes in the body if it is used in high concentrations. Furthermore, its effects on enzymes can be variable, and as such, it is important to use the appropriate concentrations in laboratory experiments.

Future Directions

There are a number of possible future directions for 4-(4-Fluorophenyl)-2-nitrobenzoic acid, 95% research. One potential area of research is the development of new methods for the synthesis of 4-(4-Fluorophenyl)-2-nitrobenzoic acid, 95%. Another potential area of research is the development of new applications for 4-(4-Fluorophenyl)-2-nitrobenzoic acid, 95%. For example, 4-(4-Fluorophenyl)-2-nitrobenzoic acid, 95% could be used to study the effects of environmental pollutants on the body, or to investigate the effects of drugs on signal transduction pathways. Finally, there is potential for the development of new inhibitors of COX-2, which could be used to treat inflammation and pain.

Synthesis Methods

4-(4-Fluorophenyl)-2-nitrobenzoic acid, 95% can be synthesized through a reaction between 4-fluorophenol and nitrobenzene. The reaction is carried out in an organic solvent, such as acetonitrile or dimethylformamide, at a temperature of 140-150 °C. The reaction proceeds in two steps: first, 4-fluorophenol is nitrated to form 4-fluoronitrobenzene; second, 4-fluoronitrobenzene is oxidized to form 4-(4-Fluorophenyl)-2-nitrobenzoic acid, 95%. The reaction is typically carried out in the presence of a catalytic amount of sulfuric acid.

Scientific Research Applications

4-(4-Fluorophenyl)-2-nitrobenzoic acid, 95% is widely used in scientific research, particularly in biochemistry and physiology. It is used as a reagent for the analysis of proteins, such as those involved in signal transduction pathways. It is also used to investigate the structure and function of enzymes, as well as to study the effects of drugs on the body. 4-(4-Fluorophenyl)-2-nitrobenzoic acid, 95% is also used to study the metabolism of drugs, and to investigate the effects of environmental pollutants on the body.